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Introduction

The acidic environment of lysosomes is crucial for their function in cellular degradation and
recycling pathways. Monitoring lysosomal pH is therefore a key aspect of research in various
fields, including cell biology, neurodegenerative disease, and cancer. Traditional methods for
labeling and measuring the pH of these organelles often involve multiple wash steps to remove
background fluorescence from unbound probes. These washing procedures can be time-
consuming, disruptive to live cells, and may introduce variability into experiments.

This application note details the use of a family of fluorescent probes that enable wash-free
staining of lysosomes, allowing for streamlined and robust live-cell imaging experiments. We
will provide an overview of these probes, a comparison of their spectral properties, and detailed
protocols for their application.

Featured Wash-Free Lysosomal Probes: LysoView™
Dyes

The LysoView™ dyes are a series of fluorescent probes designed to specifically accumulate in
acidic organelles, such as lysosomes, in live cells.[1][2] A key feature of these dyes is their
suitability for no-wash staining protocols, which simplifies experimental workflows and
minimizes perturbation of the cells.[1][2] The family includes several options with distinct

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b15552765?utm_src=pdf-interest
https://www.bioscience.co.uk/product~644287
https://biotium.com/product/lysoview-dyes/
https://www.bioscience.co.uk/product~644287
https://biotium.com/product/lysoview-dyes/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15552765?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

Methodological & Application

Check Availability & Pricing

BENGHE

spectral characteristics, some of which also exhibit pH-sensitive fluorescence, making them

valuable tools for studying lysosomal pH dynamics.

Quantitative Data Presentation

The table below summarizes the key properties of various LysoView™ dyes, facilitating probe

selection for specific experimental needs.

pH-
Probe Excitation Emission Sensitive
Color pKa
Name Max (nm) Max (nm) Fluorescen
ce
LysoView™ Not
400 464 Blue No )
405 Applicable
LysoView™ Not
496 526 Green No )
488 Applicable
LvsoView™ Not Provided
soView
520 541 634 Orange Yes[2][3][4] by
Manufacturer
LysoView™ Not
542 567 Orange No )
550 Applicable
LysoView™ Not
585 634 Red No )
594 Applicable
] Not Provided
LysoView™ Yes[1][2][3][4]
634 659 Far-Red by
633 [5]
Manufacturer
LysoView™ Not
650 675 Far-Red No ]
640 Applicable
LysoView™ Not
650 675 Far-Red No ]
650 Applicable
LysoView™ ) ) Not
Not Provided Not Provided Near-Infrared  No )
680 Applicable
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Note: The spectral properties of LysoView™ 540 and LysoView™ 633 are pH-dependent and
the provided values are for the acidic environment of the lysosome (pH < 5).[1][3][5] While the
manufacturer does not specify the pKa values for LysoView™ 540 and LysoView™ 633, their
fluorescence intensity is shown to increase in more acidic environments.

Experimental Protocols

Below are detailed methodologies for wash-free lysosomal staining using LysoView™ dyes in
live cells.

Protocol 1: General Wash-Free Lysosomal Staining

This protocol is suitable for all LysoView™ dyes for the visualization of lysosomes.

Materials:

LysoView™ dye stock solution (typically 1000X in DMSO or water)

Complete cell culture medium

Live cells cultured in a suitable imaging vessel (e.g., glass-bottom dish or chamber slide)

Fluorescence microscope with appropriate filter sets
Procedure:

e Prepare Staining Solution: Dilute the 1000X LysoView™ dye stock solution to a final working
concentration of 1X in pre-warmed complete cell culture medium. For example, add 1 pL of
the 1000X stock to 1 mL of medium. The optimal concentration may vary depending on the
cell type and experimental conditions and should be determined empirically.

o Cell Staining: Remove the existing culture medium from the live cells and replace it with the
freshly prepared staining solution.

e Incubation: Incubate the cells at 37°C in a humidified incubator with 5% CO2 for 15-30
minutes. The incubation time can be adjusted based on the specific cell line and
experimental requirements.
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e Imaging: The cells can be imaged directly in the staining solution without any washing steps.
[3] Place the imaging vessel on the stage of a fluorescence microscope and acquire images
using the appropriate filter set for the chosen LysoView™ dye.

Protocol 2: Monitoring Lysosomal pH with pH-Sensitive
LysoView™ Dyes

This protocol is specifically for using the pH-sensitive dyes, LysoView™ 540 and LysoView™
633, to observe changes in lysosomal pH.

Materials:

LysoView™ 540 or LysoView™ 633 stock solution

Complete cell culture medium

Live cells cultured in a suitable imaging vessel

Fluorescence microscope with appropriate filter sets

(Optional) Reagents to modulate lysosomal pH (e.g., Bafilomycin A1, Chloroquine)

Procedure:

Cell Staining: Follow steps 1-3 of the General Wash-Free Lysosomal Staining protocol to
label the lysosomes.

e Baseline Imaging: Image the stained cells to establish a baseline fluorescence intensity of
the lysosomes under normal conditions.

 Induce pH Change (Optional): To observe pH changes, treat the cells with a compound
known to alter lysosomal pH. Prepare the treatment solution in complete cell culture medium
and add it directly to the cells.

o Time-Lapse Imaging: Acquire images at regular intervals to monitor the changes in
fluorescence intensity of the LysoView™ dye over time. An increase in fluorescence intensity
of LysoView™ 540 and LysoView™ 633 corresponds to an increase in lysosomal acidity.
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o Data Analysis: Quantify the fluorescence intensity of individual lysosomes or the total

lysosomal fluorescence per cell over the time course of the experiment to determine the

relative changes in lysosomal pH.

Visualizations

Mechanism of Wash-Free Lysosomal Staining

The following diagram illustrates the principle behind the accumulation of LysoView™ dyes in

the acidic environment of lysosomes, enabling a wash-free protocol.
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Caption: Mechanism of LysoView™ dye accumulation in lysosomes.

Experimental Workflow for Wash-Free Lysosomal pH
Monitoring

The diagram below outlines the streamlined workflow for monitoring lysosomal pH using pH-
sensitive LysoView™ dyes without any wash steps.
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Caption: Wash-free experimental workflow for lysosomal pH analysis.
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Conclusion

The use of wash-free lysosomal pH probes like the LysoView™ dyes offers a significant
advantage for live-cell imaging studies by simplifying the experimental procedure and reducing
potential cell stress. The availability of a range of spectral variants, including pH-sensitive
options, provides researchers with versatile tools to investigate lysosomal biology and its role in
health and disease. By eliminating wash steps, these protocols enhance the efficiency and
reproducibility of experiments, making them ideal for high-throughput screening and delicate
long-term imaging applications in drug development and fundamental research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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